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Compound of Interest

Compound Name: Chloroacetyl-DL-serine

Cat. No.: B3416198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chloroacetyl-DL-serine is a key intermediate in the synthesis of various bioactive molecules,

making it a valuable compound in pharmaceutical development and biochemical research.[1]

Its utility in peptide synthesis and as a component in the creation of enzyme inhibitors

underscores its importance in the laboratory.[1] However, its chemical nature as a halogenated

organic compound necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide provides essential, immediate safety

and logistical information for handling Chloroacetyl-DL-serine, ensuring the well-being of

laboratory personnel and the integrity of research.

Understanding the Hazards: A Proactive Approach
to Safety
While a specific Safety Data Sheet (SDS) for Chloroacetyl-DL-serine is not readily available

in the search results, its structure as a chloroacetyl derivative of an amino acid suggests that it

shares hazards with related compounds, such as chloroacetyl chloride. The chloroacetyl group

is highly reactive and can be corrosive.[2][3]

Potential Hazards Include:

Corrosivity: Can cause severe skin burns and eye damage upon contact.[2][4]

Toxicity: May be toxic if swallowed, inhaled, or absorbed through the skin.[4]
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Respiratory Irritation: Inhalation of dust or vapors can irritate the nose, throat, and lungs,

potentially leading to coughing and shortness of breath.[2]

Reactivity with Water: Like other acyl chlorides, it may react with water or moisture to

produce toxic and corrosive gases, such as hydrogen chloride.[3][4]

A proactive approach to safety begins with assuming these potential hazards and implementing

appropriate control measures.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to minimizing exposure to Chloroacetyl-DL-
serine. The following table outlines the recommended PPE for various laboratory operations.

Operation
Recommended Personal
Protective Equipment

Rationale

Weighing and Aliquoting

(Solid)

- Nitrile or neoprene gloves-

Chemical splash goggles- Lab

coat- Face shield

(recommended)

Protects against inhalation of

fine particles and accidental

skin and eye contact. A face

shield offers an additional layer

of protection for the entire

face.

Dissolving and Reactions

- Chemical-resistant gloves

(e.g., butyl rubber, Viton)-

Chemical splash goggles and

a face shield- Chemical-

resistant apron over a lab coat-

Respiratory protection (use in

a certified chemical fume hood

is mandatory)

Handling the compound in

solution increases the risk of

splashes and the generation of

aerosols. A fume hood is

essential to control vapor

exposure.

Handling Waste

- Chemical-resistant gloves-

Chemical splash goggles- Lab

coat or chemical-resistant

apron

Protects against contact with

residual chemical on

contaminated materials.
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Important Considerations for PPE:

Glove Selection: Always consult a glove compatibility chart to ensure the chosen material is

resistant to Chloroacetyl-DL-serine and any solvents being used.[5]

Double Gloving: For operations with a higher risk of exposure, wearing two pairs of gloves

can provide additional protection.

Fit and Comfort: Properly fitting PPE is essential for both safety and user comfort, which

encourages consistent use.

Step-by-Step Handling Procedures: A Protocol for
Safety
Adherence to a standardized protocol is paramount when working with potentially hazardous

materials.

Preparation and Weighing
Designated Area: Conduct all handling of solid Chloroacetyl-DL-serine in a designated

area, such as a chemical fume hood or a glove box, to contain any dust.

Engineering Controls: Ensure the chemical fume hood has a certified face velocity (typically

80-120 feet per minute) before beginning work.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing: Use a tared, sealed container for weighing to minimize the generation of airborne

particles.

Cleaning: After weighing, decontaminate the balance and surrounding surfaces with a

suitable solvent (e.g., 70% ethanol), followed by a wipe-down with a damp paper towel.

Dispose of all cleaning materials as hazardous waste.

Dissolving and Use in Reactions
Fume Hood: All manipulations involving solutions of Chloroacetyl-DL-serine must be

performed in a certified chemical fume hood.
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Inert Atmosphere: For reactions sensitive to moisture, handle the compound under an inert

atmosphere (e.g., nitrogen or argon).

Slow Addition: When dissolving the solid or adding it to a reaction mixture, do so slowly and

carefully to avoid splashing.

Temperature Control: Be aware of any potential exothermic reactions and have a cooling

bath readily available if necessary.

Monitoring: Continuously monitor the reaction for any signs of unexpected changes, such as

a rapid increase in temperature or pressure.

Spill Management: A Plan for the Unexpected
Prompt and correct action is crucial in the event of a spill.

Immediate Actions Cleanup Procedure Post-Cleanup

Alert others in the area Evacuate the immediate area
(if necessary) Assess the spill size and risk

Large or Uncontrolled Spill
Call Emergency Services

Don appropriate PPESmall & Controllable Spill
Contain the spill with
absorbent material Neutralize (if applicable and safe) Collect absorbed material

into a labeled waste container Decontaminate the spill area Dispose of waste as
halogenated organic waste

Report the incident to the
Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to a Chloroacetyl-DL-serine spill.

Disposal Plan: Responsible Waste Management
Proper disposal of Chloroacetyl-DL-serine and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: Chloroacetyl-DL-serine is a halogenated organic compound.[6] All

waste containing this chemical, including unused product, contaminated labware, and spill

cleanup materials, must be collected in a designated, properly labeled hazardous waste

container for halogenated organic waste.[6][7]
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Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name, "Chloroacetyl-DL-serine."[8] Do not use abbreviations.[8]

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[7] Keep the container closed except when adding waste.[7][8]

Disposal Request: When the container is nearly full, follow your institution's procedures for

hazardous waste pickup.

By adhering to these guidelines, researchers can safely handle Chloroacetyl-DL-serine,

minimizing risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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